Cas no 36566-49-1 (D-Mannitol,2,5-O-methylene- (9CI))

D-Mannitol,2,5-O-methylene- (9CI) structure
36566-49-1 structure
D-Mannitol,2,5-O-methylene- (9CI)
36566-49-1
C7H14O6
194.18246
309455
99468

D-Mannitol,2,5-O-methylene- (9CI) Properties

Names and Identifiers

    • D-Mannitol,2,5-O-methylene- (9CI)
    • 4,7-bis(hydroxymethyl)-1,3-dioxepane-5,6-diol
    • (4R)-4r,7t-Bis-hydroxymethyl-[1,3]dioxepan-5t,6c-diol
    • (4R)-4r,7t-bis-hydroxymethyl-[1,3]dioxepane-5t,6c-diol
    • (4R,5R,6R,7R)-4,7-bis(hydroxymethyl)-1,3-dioxepane-5,6-diol
    • (4R,5S,6S,7R)-5,6-Dihydroxy-1,3-dioxepane-4,7-dimethanol
    • 2,5-O-Methylen-D-mannitol
    • 2,5-O-methylene-D-mannitol
    • 2.5-O-Methylen-D-glucit
    • 2.5-O-Methylen-D-mannit
    • 2-O,5-O-Methylene-D-mannitol
    • Einecs 253-108-7
    • 2,5-O-methyl-ene-d-mannitol
    • NSC 226054
    • (4R,5S,6S,7R)-4,7-bis(hydroxymethyl)-1,3-dioxepane-5,6-diol
    • NS00057475
    • 36566-49-1
    • SCHEMBL987627
    • AKOS006237374
    • +Expand
    • DBGKIDGPXZLFEC-UHFFFAOYSA-N
    • InChI=1S/C7H14O6/c8-1-4-6(10)7(11)5(2-9)13-3-12-4/h4-11H,1-3H2
    • OCC1OCOC(CO)C(O)C1O

Computed Properties

  • 194.07902
  • 4
  • 6
  • 2
  • 194.079
  • 13
  • 136
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • -1.6
  • 99.4A^2

Experimental Properties

  • -2.56570
  • 99.38
  • 1.522
  • 438.1°Cat760mmHg
  • 174-175 °C
  • 218.7°C
  • 1.413

D-Mannitol,2,5-O-methylene- (9CI) Related Literature

  • 1. Conformational studies on 1,3-dioxepans. Part III. 2,5-O-methylene-D-mannitol and some related compounds
    J. F. Stoddart,W. A. Szarek J. Chem. Soc. B 1971 437
  • 2. Conformational studies on 1,3-dioxepans. Part II. 1,3:2,5:4,6-Tri-O-ethylidene-D-mannitol and some related compounds
    T. B. Grindley,J. F. Stoddart,W. A. Szarek J. Chem. Soc. B 1969 623
  • 3. A possible model for a new chiral glyceride synthesis. Part 2. Synthesis of 1,3-di-O-aroyl- and 1-O-aroyl-3-O-tosyl-sn-glycerols from 2,5-O-methylene-D-mannitol
    Claude Morpain,Evelyne Fousseret-Dodane,Madeleine Tisserand J. Chem. Soc. Perkin Trans. 1 1980 1
  • 4. trans-Fused crown ethers from 2,5-O-methylene-D-mannitol: synthesis, X-ray diffraction structure and full nuclear magnetic resonance spectroscopic data of 1,6-diazido-1,6-dideoxy-2,5-O-methylene-3,4-O-naphthalene-2,3-diylbis(oxyethyleneoxyethylene)-D-mannitol and 3,4-di-O-acetyl-1,6-diazido-1,6-dideoxy-2,5-O-methylene-D-mannitol
    Mostafa Nazhaoui,Jean-Pierre A. Joly,Bertrand J. Jean-Claude,Valerio Del Duca,André Aubry,Mohammed Boubouh J. Chem. Soc. Perkin Trans. 1 1995 2919
  • 5. 1-O-benzyl-L-glycerol and D-(glycerol 1,2-carbonate)
    Jill Gigg,Roy Gigg J. Chem. Soc. C 1967 1865
  • 6. 1,6-Dideoxy-D-mannitol-based 20-crown-6 ethers: synthesis and influence of the substituents upon complexing properties toward phenylglycinium methyl esters
    Mostafa Nazhaoui,Jean-Pierre Joly,Sa?d Kitane,Mohamed Berrada J. Chem. Soc. Perkin Trans. 1 1998 3845

36566-49-1 (D-Mannitol,2,5-O-methylene- (9CI)) Related Products

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